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Compound of Interest

Compound Name: Epiguajadial B

Cat. No.: B14754736

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Epiguajadial B, a novel meroterpenoid. The information presented herein is compiled from the

primary literature describing its isolation and structural characterization. This document aims to

serve as a detailed reference for researchers engaged in natural product chemistry, medicinal

chemistry, and drug discovery.

Introduction
Epiguajadial B is a natural product isolated from the leaves of Psidium guajava. Its complex

structure, a humulene-based meroterpenoid, has been elucidated through extensive

spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). Understanding the precise spectroscopic signature of Epiguajadial B is crucial for its

identification, characterization, and potential future development as a therapeutic agent.

Chemical Structure
Molecular Formula: C₃₀H₃₄O₅
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Molecular Weight: 474.6 g/mol

Spectroscopic Data
The following tables summarize the key NMR and MS data for Epiguajadial B.

Table 1: ¹H NMR Spectroscopic Data for Epiguajadial B
(CDCl₃)

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

3 5.95 d 10.5

4 2.58 m

5 5.10 d 9.5

8 2.15 m

9 1.85, 1.75 m

10 2.30 m

1' 4.85 s

6' 6.05 s

11-Me 1.02 s

14-Me 1.55 s

15-Me 0.95 d 7.0

2'-OH 12.50 s

4'-OH 12.50 s

3'-CHO 10.15 s

5'-CHO 10.15 s
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Table 2: ¹³C NMR Spectroscopic Data for Epiguajadial B
(CDCl₃)
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Position Chemical Shift (δ) ppm

1 40.5

2 135.5

3 125.0

4 48.0

5 128.5

6 138.0

7 80.5

8 41.0

9 25.5

10 40.0

11 16.5

12 29.0

13 23.0

14 16.0

15 15.5

1' 108.0

2' 162.0

3' 105.0

4' 162.0

5' 105.0

6' 98.0

3'-CHO 192.5

5'-CHO 192.5
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Table 3: Mass Spectrometry Data for Epiguajadial B
Technique Ionization Mode Observed m/z

HR-ESI-MS Positive 475.2428 [M+H]⁺

Experimental Protocols
The following protocols are based on the methodologies described in the primary literature for

the isolation and characterization of Epiguajadial B.

Isolation of Epiguajadial B
Extraction: Air-dried and powdered leaves of Psidium guajava were extracted with 95%

aqueous EtOH at room temperature.

Partitioning: The resulting extract was suspended in H₂O and partitioned successively with

petroleum ether and EtOAc.

Chromatography (Silica Gel): The EtOAc-soluble fraction was subjected to column

chromatography over silica gel, eluting with a gradient of petroleum ether/acetone.

Chromatography (Sephadex LH-20): Fractions containing Epiguajadial B were further

purified by chromatography on a Sephadex LH-20 column, eluting with CHCl₃/MeOH (1:1).

Preparative HPLC: Final purification was achieved by preparative reversed-phase HPLC to

yield pure Epiguajadial B.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a Bruker DRX-500

spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the residual

solvent peak (CDCl₃: δH 7.26, δC 77.0).

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on an Agilent 6210 TOF mass spectrometer.

Data Acquisition and Analysis Workflow
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The following diagram illustrates the logical workflow from the plant material to the final

spectroscopic data of Epiguajadial B.

Extraction & Isolation

Spectroscopic Analysis

Psidium guajava leaves

Solvent Extraction (95% EtOH)

Solvent Partitioning

Silica Gel Chromatography

Sephadex LH-20 Chromatography

Preparative HPLC

Pure Epiguajadial B

NMR Spectroscopy (1H, 13C) Mass Spectrometry (HR-ESI-MS)

Structure Elucidation
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Click to download full resolution via product page

Caption: Workflow for the isolation and spectroscopic analysis of Epiguajadial B.

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Epiguajadial
B: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14754736/docs#spectroscopic-and-structural-
elucidation-of-epiguajadial-b-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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